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Epiequisetin Epiequisetin
Brand Name: Vulcanchem
CAS No.: 255377-45-8
VCID: VC0016120
InChI: InChI=1S/C22H31NO4/c1-5-6-15-9-8-14-11-13(2)7-10-16(14)22(15,3)20(26)18-19(25)17(12-24)23(4)21(18)27/h5-6,8-9,13-17,24,26H,7,10-12H2,1-4H3/b6-5+,20-18+/t13-,14-,15-,16-,17-,22-/m1/s1
SMILES: CC=CC1C=CC2CC(CCC2C1(C)C(=C3C(=O)C(N(C3=O)C)CO)O)C
Molecular Formula: C22H31NO4
Molecular Weight: 373.493

Epiequisetin

CAS No.: 255377-45-8

Reference Standards

VCID: VC0016120

Molecular Formula: C22H31NO4

Molecular Weight: 373.493

Epiequisetin - 255377-45-8

CAS No. 255377-45-8
Product Name Epiequisetin
Molecular Formula C22H31NO4
Molecular Weight 373.493
IUPAC Name (3E,5R)-3-[[(1S,2R,4aS,6R,8aR)-1,6-dimethyl-2-[(E)-prop-1-enyl]-4a,5,6,7,8,8a-hexahydro-2H-naphthalen-1-yl]-hydroxymethylidene]-5-(hydroxymethyl)-1-methylpyrrolidine-2,4-dione
Standard InChI InChI=1S/C22H31NO4/c1-5-6-15-9-8-14-11-13(2)7-10-16(14)22(15,3)20(26)18-19(25)17(12-24)23(4)21(18)27/h5-6,8-9,13-17,24,26H,7,10-12H2,1-4H3/b6-5+,20-18+/t13-,14-,15-,16-,17-,22-/m1/s1
Standard InChIKey QNQBPPQLRODXET-UHFFFAOYSA-N
SMILES CC=CC1C=CC2CC(CCC2C1(C)C(=C3C(=O)C(N(C3=O)C)CO)O)C
Appearance Light tan to tan solid
Reference Phytotoxicity of equisetin and epi-equisetin isolated from Fusarium equiseti and F. Pallidoroseum. Wheeler M.H. et al. Mycological Research 1999, 103, 967.Characterization of the Fusarium toxin equisetin: The use of phenylboronates in structure assignment. Phillips N.J. et al. J. Am. Chem. Soc. 1989, 111, 8223.
PubChem Compound 54708686
Last Modified Nov 11 2021
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